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Compound of Interest

Compound Name:
5-Bromo-3-fluoro-4-

methylbenzaldehyde

Cat. No.: B582172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known physical and chemical properties of 5-
Bromo-3-fluoro-4-methylbenzaldehyde (CAS No. 1370411-47-4). This compound is a

substituted benzaldehyde derivative, which can serve as a building block in organic synthesis,

particularly in the development of novel pharmaceutical agents and other complex molecules.

This document compiles available data from commercial suppliers and chemical databases.

However, it is important to note that specific experimentally determined quantitative physical

properties such as melting point, boiling point, and solubility are not widely reported in publicly

available literature. A general workflow for the experimental determination of these properties is

presented.

Chemical Identity and General Properties
5-Bromo-3-fluoro-4-methylbenzaldehyde is a halogenated and methylated aromatic

aldehyde. Its structure incorporates a bromine atom, a fluorine atom, and a methyl group on

the benzaldehyde framework, offering multiple reactive sites for synthetic transformations.
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Property Value Source

CAS Number 1370411-47-4 [1]

Molecular Formula C₈H₆BrFO [1]

Molecular Weight 217.04 g/mol [1]

IUPAC Name
3-bromo-5-fluoro-4-

methylbenzaldehyde

Physical Form Solid

Purity ~98%

Storage Conditions
2-8°C, in a dark, inert

atmosphere

Quantitative Physical Properties
Extensive searches of chemical databases and supplier information did not yield

experimentally determined quantitative physical properties for 5-Bromo-3-fluoro-4-
methylbenzaldehyde. The data for melting point, boiling point, density, and solubility are

currently unavailable in the public domain.

Experimental Protocols
As no specific literature detailing the experimental determination of the physical properties for

this compound was found, a general methodology for the characterization of a novel or

uncharacterized solid organic compound is provided below.

Workflow for Determination of Physical Properties
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Caption: General workflow for the characterization of a chemical compound.

General Protocol for Melting Point Determination
A small, dry sample of the purified compound is packed into a capillary tube. The tube is placed

in a calibrated melting point apparatus. The temperature is raised at a steady rate, and the

range from the temperature at which the first drop of liquid appears to the temperature at which

the entire sample is liquid is recorded as the melting point.

General Protocol for Boiling Point Determination
For a solid compound, the boiling point is typically determined under reduced pressure to

prevent decomposition. The compound is heated in a distillation apparatus, and the

temperature at which the liquid and vapor phases are in equilibrium at a given pressure is

recorded.

General Protocol for Solubility Assessment
A qualitative assessment of solubility can be performed by adding a small, measured amount of

the compound to a fixed volume of various solvents (e.g., water, ethanol, acetone,
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dichloromethane, hexane) at a specific temperature. The mixture is agitated, and the degree of

dissolution is observed.

Safety Information
Based on available safety data sheets, 5-Bromo-3-fluoro-4-methylbenzaldehyde is classified

with the following hazards:

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing)

Conclusion
5-Bromo-3-fluoro-4-methylbenzaldehyde is a commercially available solid reagent with

potential applications in organic synthesis. While its basic chemical identity is well-established,

a significant data gap exists regarding its specific quantitative physical properties. Researchers

and drug development professionals utilizing this compound would need to perform their own

characterization to determine these values. The general experimental workflows provided in

this guide can serve as a starting point for such an analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b582172#5-bromo-3-fluoro-4-methylbenzaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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